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Compound of Interest

Compound Name: Tris(2-ethylhexyl) phosphate

Cat. No.: B044474 Get Quote

Introduction

Tris(2-ethylhexyl) phosphate (TEHP) is a high-production-volume organophosphate ester

used as a flame retardant and plasticizer in a variety of consumer and industrial products. Its

widespread use has led to its detection in various environmental matrices, including soil and

water. Due to potential toxicological concerns, including evidence of endocrine disruption and

induction of oxidative stress, sensitive and reliable methods for the extraction and quantification

of TEHP are crucial for environmental monitoring and risk assessment.[1][2] This document

provides detailed protocols for the extraction of TEHP from soil and water samples, tailored for

researchers, scientists, and drug development professionals.

Experimental Protocols
Protocol 1: Ultrasonic-Assisted Extraction (UAE) of
TEHP from Soil Samples
This protocol describes an efficient method for the extraction of TEHP from soil matrices using

ultrasonic energy to enhance solvent extraction.

Materials and Reagents:

Soil sample (air-dried and sieved through a 2-mm mesh)

Methanol (HPLC grade)
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Anhydrous sodium sulfate (ACS grade)

Centrifuge tubes (50 mL, solvent-resistant)

Ultrasonic bath or probe sonicator

Centrifuge

Glass fiber filters (0.45 µm)

Rotary evaporator or nitrogen evaporator

Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

Sample Preparation: Weigh 5.0 g of the homogenized soil sample into a 50 mL centrifuge

tube.

Solvent Addition: Add 20 mL of methanol to the centrifuge tube.

Ultrasonication: Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes.

Alternatively, use a probe sonicator at a specified amplitude (e.g., 40%) for 3-5 minutes,

ensuring the sample does not overheat.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil

particles from the solvent.

Extraction Repetition: Carefully decant the supernatant into a clean collection flask. Repeat

the extraction process (steps 2-4) twice more with fresh portions of methanol. Combine all

the supernatants.

Drying: Add anhydrous sodium sulfate to the combined extract to remove any residual water.

Concentration: Concentrate the extract to approximately 1 mL using a rotary evaporator or a

gentle stream of nitrogen.

Filtration: Filter the concentrated extract through a 0.45 µm glass fiber filter into a GC vial.
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Analysis: Analyze the extract using GC-MS.

Protocol 2: Liquid-Liquid Extraction (LLE) of TEHP from
Water Samples
This protocol details a classic liquid-liquid extraction method for isolating TEHP from aqueous

samples.

Materials and Reagents:

Water sample (1 L)

Dichloromethane (DCM, HPLC grade)

Sodium chloride (NaCl, ACS grade)

Anhydrous sodium sulfate (ACS grade)

Separatory funnel (2 L)

Rotary evaporator or nitrogen evaporator

Gas Chromatography-Mass Spectrometry (GC-MS) system

Procedure:

Sample Preparation: Measure 1 L of the water sample into a 2 L separatory funnel.

Salting Out: Add 30 g of NaCl to the water sample and dissolve by shaking. This increases

the ionic strength of the aqueous phase and enhances the partitioning of TEHP into the

organic solvent.

First Extraction: Add 60 mL of dichloromethane to the separatory funnel. Stopper the funnel

and shake vigorously for 2 minutes, periodically venting the pressure.

Phase Separation: Allow the layers to separate for at least 10 minutes. The denser

dichloromethane layer will be at the bottom.
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Collect Organic Layer: Drain the bottom organic layer into a collection flask.

Repeat Extraction: Repeat the extraction (steps 3-5) two more times with fresh 60 mL

portions of dichloromethane. Combine all the organic extracts.

Drying: Pass the combined extract through a funnel containing anhydrous sodium sulfate to

remove residual water.

Concentration: Concentrate the dried extract to a final volume of 1 mL using a rotary

evaporator or a gentle stream of nitrogen.

Analysis: Transfer the concentrated extract to a GC vial for GC-MS analysis.

Protocol 3: Solid-Phase Extraction (SPE) of TEHP from
Water Samples
This protocol provides a more modern and often more efficient method for extracting TEHP

from water samples using a solid-phase extraction cartridge.

Materials and Reagents:

Water sample (500 mL)

C18 SPE cartridges (e.g., 500 mg, 6 mL)

Methanol (HPLC grade)

Dichloromethane (DCM, HPLC grade)

Acetonitrile (HPLC grade)

Deionized water

SPE vacuum manifold

Nitrogen evaporator

Gas Chromatography-Mass Spectrometry (GC-MS) system
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Procedure:

Cartridge Conditioning:

Pass 6 mL of dichloromethane through the C18 SPE cartridge.

Pass 6 mL of methanol through the cartridge.

Equilibrate the cartridge by passing 6 mL of deionized water, ensuring the sorbent does

not go dry.

Sample Loading: Load the 500 mL water sample onto the conditioned cartridge at a flow rate

of approximately 5-10 mL/min.

Washing: After the entire sample has passed through, wash the cartridge with 5 mL of

deionized water to remove any polar impurities.

Drying: Dry the cartridge under vacuum for 10-20 minutes to remove residual water.

Elution: Elute the TEHP from the cartridge with 10 mL of a 1:1 (v/v) mixture of

dichloromethane and acetonitrile into a collection tube.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen.

Analysis: Transfer the concentrated extract to a GC vial for GC-MS analysis.

Data Presentation
The following tables summarize typical quantitative data for TEHP extraction and analysis from

environmental samples based on literature values for organophosphate esters.

Table 1: Typical Recovery Rates for TEHP Extraction
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Matrix
Extraction
Method

Spiked
Concentration

Average
Recovery (%)

Reference

Soil

Ultrasonic-

Assisted

Extraction

100 ng/g 85 - 105 [3][4]

Water
Liquid-Liquid

Extraction
1 µg/L 80 - 110 [5]

Water
Solid-Phase

Extraction
1 µg/L 90 - 115 [6][7]

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for TEHP

Matrix
Analytical
Method

Limit of
Detection
(LOD)

Limit of
Quantification
(LOQ)

Reference

Soil GC-MS 0.1 - 1.0 ng/g 0.3 - 3.0 ng/g [3]

Water GC-MS 1 - 10 ng/L 3 - 30 ng/L [8][9]
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Caption: Experimental workflow for TEHP extraction from soil and water samples.

TEHP-Induced Cellular Toxicity Pathway
Recent studies suggest that TEHP can induce cellular toxicity through the generation of

reactive oxygen species (ROS), leading to oxidative stress, mitochondrial dysfunction, and

ultimately, apoptosis (programmed cell death).[1][2]
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Caption: TEHP-induced oxidative stress and apoptosis signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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